1-(3-Methoxyphenyl)-3-(2-morpholino-2-(thiophen-3-yl)ethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-Methoxyphenyl)-3-(2-morpholino-2-(thiophen-3-yl)ethyl)urea is a useful research compound. Its molecular formula is C18H23N3O3S and its molecular weight is 361.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Acetylcholinesterase Inhibition for Neurological Disorders
Compounds structurally related to 1-(3-Methoxyphenyl)-3-(2-morpholino-2-(thiophen-3-yl)ethyl)urea have been synthesized and evaluated for their antiacetylcholinesterase activity, a crucial target in the treatment of neurological disorders such as Alzheimer's disease. Flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, which share a structural motif with the specified compound, showed significant inhibitory activities, suggesting potential applications in designing treatments for neurological conditions (Vidaluc et al., 1995).
Antiparkinsonian Activity
A series of urea and thiourea derivatives, including those similar to the specified compound, have been synthesized and evaluated for their antiparkinsonian activity. These compounds were tested in models of Parkinson's disease, and some showed significant activity, which could be linked to their neuroprotective properties. This research suggests the potential of such compounds in the development of new treatments for Parkinson's disease (Azam et al., 2009).
Antitumor Activities
Studies have also explored the antitumor activities of related compounds. For instance, 1-(2-(1H-indo1-3-yl)ethyl)-3-(2-methoxyphenyl)urea has been synthesized and its structure characterized, revealing significant antitumor activity against various cancer cell lines. This research indicates the potential use of similar compounds in cancer therapy, highlighting their relevance in medicinal chemistry and oncology (Hu et al., 2018).
Enzyme Inhibition for Therapeutic Applications
The inhibition of specific enzymes, such as carbonic anhydrases and cholinesterases, by compounds related to the specified chemical has been investigated. These studies demonstrate the potential of such compounds in therapeutic applications, including the treatment of glaucoma, epilepsy, and disorders requiring enzyme inhibition (Sujayev et al., 2016).
Properties
IUPAC Name |
1-(3-methoxyphenyl)-3-(2-morpholin-4-yl-2-thiophen-3-ylethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O3S/c1-23-16-4-2-3-15(11-16)20-18(22)19-12-17(14-5-10-25-13-14)21-6-8-24-9-7-21/h2-5,10-11,13,17H,6-9,12H2,1H3,(H2,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLHQJXCHLMFDSQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)NCC(C2=CSC=C2)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.